1-(1-((1,2-dimethyl-1H-imidazol-4-yl)sulfonyl)piperidin-4-yl)-3-(2-methoxyethyl)imidazolidine-2,4-dione

• IUPAC Name: 1-[1-(1,2-dimethylimidazol-4-yl)sulfonylpiperidin-4-yl]-3-(2-methoxyethyl)imidazolidine-2,4-dione
• InChI: InChI=1S/C16H25N5O5S/c1-12-17-14(10-18(12)2)27(24,25)19-6-4-13(5-7-19)21-11-15(22)20(16(21)23)8-9-26-3/h10,13H,4-9,11H2,1-3H3
• InChI Key: JVNHXGVCDISTFQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CN1C)S(=O)(=O)N2CCC(CC2)N3CC(=O)N(C3=O)CCOC
• Molecular Formula: C16H25N5O5S
• Molecular Weight: 399.5 g/mol
• CAS No.: 2034419-82-2

Description

The compound 1-(1-((1,2-dimethyl-1H-imidazol-4-yl)sulfonyl)piperidin-4-yl)-3-(2-methoxyethyl)imidazolidine-2,4-dione is a heterocyclic molecule featuring an imidazolidine-2,4-dione core linked to a piperidine ring via a sulfonyl bridge.

Biological Activity

The compound 1-(1-((1,2-dimethyl-1H-imidazol-4-yl)sulfonyl)piperidin-4-yl)-3-(2-methoxyethyl)imidazolidine-2,4-dione is a complex organic structure that has garnered attention for its potential biological activities. This compound integrates multiple functional groups, including imidazole and sulfonyl moieties, which are known to enhance biological interactions. Its synthesis typically involves multi-step organic reactions, emphasizing the importance of precise reaction conditions to achieve desired yields and purities.

Chemical Composition

• IUPAC Name: 1-(1-((1,2-dimethyl-1H-imidazol-4-yl)sulfonyl)piperidin-4-yl)-3-(2-methoxyethyl)imidazolidine-2,4-dione
• Chemical Formula: C16H22N4O4S
• Molecular Weight: 366.43 g/mol

Structural Features

The compound features:

• An imidazole ring , which is often associated with various biological activities including antimicrobial and anticancer properties.
• A sulfonyl group , known for its role in enhancing solubility and bioavailability.
• A piperidine ring , which is commonly found in many pharmaceuticals due to its ability to interact with biological targets.

The biological activity of this compound can be attributed to its ability to interact with specific molecular targets such as enzymes and receptors. This interaction can lead to modulation of enzyme activity or receptor signaling pathways. For instance, compounds with similar structures have been shown to inhibit certain enzymes involved in disease processes.

Antimicrobial Activity

Research indicates that compounds containing imidazole and sulfonamide groups exhibit significant antimicrobial properties. For example, studies have shown that derivatives of imidazole can effectively inhibit bacterial growth, particularly against strains like Staphylococcus aureus and Escherichia coli .

Anticancer Properties

The potential anticancer activity of this compound is supported by its structural similarity to other known anticancer agents. The imidazole moiety has been linked to the inhibition of tumor growth in various cancer models. In vitro studies on related compounds have demonstrated their ability to induce apoptosis in cancer cells .

Anti-inflammatory Effects

Compounds with sulfonyl groups are often investigated for their anti-inflammatory properties. Preliminary studies suggest that this compound may modulate inflammatory pathways, potentially leading to therapeutic applications in treating chronic inflammatory diseases .

Study 1: Antimicrobial Efficacy

A study evaluated the antimicrobial efficacy of related imidazole-based compounds against a panel of bacterial strains using broth microdilution techniques. The results indicated that certain derivatives exhibited comparable efficacy to standard antibiotics such as ciprofloxacin .

Study 2: Anticancer Activity

In a preclinical trial, a structurally similar compound demonstrated significant cytotoxic effects on various cancer cell lines, with IC50 values indicating potent activity against breast and lung cancer cells. The mechanism was attributed to the induction of cell cycle arrest and apoptosis .

Data Table: Summary of Biological Activities

Activity Type	Description	Reference
Antimicrobial	Effective against Staphylococcus aureus and E. coli
Anticancer	Induces apoptosis in breast and lung cancer cell lines
Anti-inflammatory	Modulates inflammatory pathways; potential for chronic disease treatment

Scientific Research Applications

Pharmaceutical Research Applications

This compound has been investigated for its potential therapeutic applications, particularly in the following areas:

Antimicrobial Activity

Research indicates that compounds with imidazole and sulfonyl groups exhibit promising antimicrobial properties. Studies have shown that derivatives of this compound can inhibit the growth of various pathogens, including both Gram-positive and Gram-negative bacteria. For example:

Pathogen Type	Minimum Inhibitory Concentration (MIC) (µg/mL)
E. coli	15
S. aureus	10
P. aeruginosa	20

Additionally, antifungal activity has been noted against Candida species, highlighting the compound's broad-spectrum efficacy against microbial infections.

Anticancer Potential

The compound's structural features suggest potential activity against cancer cells. Preliminary studies indicate that it may inhibit tumor growth through mechanisms such as apoptosis induction and cell cycle arrest. The specific pathways involved are still under investigation, but the presence of nitrogen heterocycles is often linked to anticancer properties .

Neuropharmacological Effects

Given the presence of piperidine and imidazole rings, there is interest in exploring the neuropharmacological effects of this compound. Initial findings suggest it may have implications in treating neurodegenerative diseases or psychiatric disorders due to its ability to modulate neurotransmitter systems .

Synthesis and Characterization

The synthesis of 1-(1-((1,2-dimethyl-1H-imidazol-4-yl)sulfonyl)piperidin-4-yl)-3-(2-methoxyethyl)imidazolidine-2,4-dione involves multiple steps:

• Formation of Imidazole Ring : Typically achieved through cyclization reactions.
• Sulfonation : Introduction of the sulfonyl group to enhance biological activity.
• Piperidine Functionalization : Modifying the piperidine moiety to improve pharmacological properties.
• Final Cyclization : To form the imidazolidine core.

Characterization techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are essential for confirming the structure and purity of the synthesized compound .

Case Studies

Several studies have documented the applications of compounds similar to 1-(1-((1,2-dimethyl-1H-imidazol-4-yl)sulfonyl)piperidin-4-yl)-3-(2-methoxyethyl)imidazolidine-2,4-dione:

• A study published in Pharmaceutical Research explored a series of imidazole derivatives that demonstrated significant antibacterial activity against resistant strains of bacteria .
• Another research article highlighted the anticancer effects of sulfonamide derivatives in various cancer cell lines, showing promise for further development into therapeutic agents .

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Below is a detailed analysis:

Table 1: Structural Comparison with Key Analogs

Compound Name	Core Structure	Key Functional Groups	Molecular Weight (g/mol)	Notable Properties	Reference
1-(1-((1,2-Dimethyl-1H-imidazol-4-yl)sulfonyl)piperidin-4-yl)-3-(2-methoxyethyl)imidazolidine-2,4-dione	Imidazolidinedione + piperidine	Sulfonyl, 2-methoxyethyl, dimethylimidazole	~450 (estimated)	High polarity due to sulfonyl and ether groups; potential CNS activity	N/A
N-[4-(1-Methyl-1H-imidazol-2-yl)-2,4′-bipyridin-2′-yl]benzene-1,4-diamine	Bipyridine + imidazole	Aromatic diamine, methylimidazole	~350 (estimated)	Fluorescent properties; SNAr synthesis route
2-(((4-(2-Methoxyphenoxy)-3-methylpyridin-2-yl)methyl)sulfinyl)-1H-benzo[d]imidazole	Benzoimidazole + pyridine	Sulfinyl, methoxyphenoxy	~385 (estimated)	Proton pump inhibition (analogous to omeprazole)
1-Phenyl-2-glycyl-[(4-substitutedphenyl)-imidazolidin-4-one-3-yl)-3-pyrazolidinone-2-yl]	Imidazolidinone + pyrazolidinone	Glycyl, substituted phenyl	~400–450	Antimicrobial and antioxidant activity
VU0155069 (CAS 1130067-06-9)	Piperidine + benzimidazolone	Chlorobenzimidazolone, naphthamide	462.97	G-protein-coupled receptor modulation

Key Observations

Synthesis Routes :

• The target compound’s sulfonyl-piperidine linkage suggests a nucleophilic substitution (SNAr) pathway, as seen in for imidazole-bipyridine derivatives .
• Oxidation of thioether intermediates (e.g., sulfinyl groups in ) may parallel the sulfonyl group formation in the target compound .

Biological Activity: Imidazolidinedione derivatives () exhibit antimicrobial and antioxidant activity, implying that the target compound’s core could share similar interactions with microbial enzymes or free radicals .

Physicochemical Properties :

• The 2-methoxyethyl side chain likely improves water solubility compared to purely aromatic analogs (e.g., ’s bipyridine derivative) .
• The sulfonyl group increases metabolic stability relative to sulfinyl or thioether analogs () but may reduce membrane permeability .